Methyl 3-(5-methylisoxazole-3-carboxamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(5-methyl-1,2-oxazole-3-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C17H14N2O4S/c1-10-8-13(19-23-10)16(20)18-12-9-14(11-6-4-3-5-7-11)24-15(12)17(21)22-2/h3-9H,1-2H3,(H,18,20)
• InChI Key: JMBHSXCVEIJBMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=C(SC(=C2)C3=CC=CC=C3)C(=O)OC
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methylisoxazole, a carboxamide, and a phenylthiophene. These groups are common in many organic compounds and can confer various properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties might include melting point, boiling point, density, and solubility.

Scientific Research Applications

Auxiliary-Directed C-H Bond Activation

A study highlighted the use of bidentate auxiliaries derived from the isoxazole-3-carboxamide moieties for Pd-catalyzed C(sp(3))-H bond activation. This process facilitates the selective and efficient arylation and alkylation of α-aminobutanoic acid derivatives, leading to the synthesis of various γ-substituted non-natural amino acids. The isoxazole-3-carboxamide group, such as 5-methylisoxazole-3-carboxamide (MICA), plays a crucial role in directing the activation of inert γ-C(sp(3))-H bonds for C-C bond formation, demonstrating the compound's utility in synthetic organic chemistry (Pasunooti et al., 2015).

Structural Analysis of Isoxazole Amino Esters

Research on the structure of isoxazole amino esters, specifically 2'-(N-Methylamino)-2-methylpropyl 5-methyl-3-phenylisoxazole-4-carboxylate hydroiodide, provides insights into the steric interactions and planarity deviations in isoxazole compounds. This study contributes to the understanding of molecular structures and interactions in the field of crystallography and structural chemistry (Smith et al., 1991).

Synthesis and Biological Activity

Another application involves the synthesis of novel comenic acid derivatives containing isoxazole and isothiazole moieties. These derivatives exhibited a synergistic effect in combination with Temobel (Temozolomid), a first-line antitumor drug used in brain tumors chemotherapy. This research demonstrates the compound's potential in medicinal chemistry and drug development (Kletskov et al., 2018).

Photochemistry and Vibrational Spectra

The photochemistry and vibrational spectra of matrix-isolated methyl 4-chloro-5-phenylisoxazole-3-carboxylate (MCPIC) were studied, elucidating the compound's behavior under UV irradiation and its potential for photoisomerization studies. This research contributes to the understanding of the photochemical properties of isoxazole compounds and their applications in material science (Lopes et al., 2011).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 5-methylisoxazole-3-carboxylic acid, have been used as reactants in the preparation of aminopyrazole amide derivatives, which are known to inhibit raf kinase in melanoma cells .

Result of Action

Isoxazole derivatives have been associated with diverse biological activities, which makes them of interest in drug discovery .

Action Environment

Factors such as temperature, ph, and the presence of other substances can significantly affect the action of a compound .